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Compound of Interest

Compound Name: Fospirate
CAS No.: 5598-52-7
Cat. No.: B164932
Get Quote
. J

Executive Summary: Immediate Action Required

Fospirate (CAS: 5598-52-7) is a potent organophosphate (OP) anthelmintic and insecticide.[1]
It functions as an irreversible inhibitor of acetylcholinesterase (AChE). Improper disposal poses
severe neurotoxic risks to personnel and long-term aquatic toxicity hazards.

Critical Safety Directive:

* NEVER dispose of Fospirate or its stock solutions down the drain.
 NEVER mix with strong oxidizers (risk of noxious gas evolution).

o ALWAYS segregate as RCRA Hazardous Waste (Toxic).

Part 1: Chemical Identity & Hazard Profiling

To manage disposal safely, you must understand the mechanism of toxicity. Fospirate is not
merely a "poison”; it is a phosphorylation agent that targets the serine residue in the catalytic
triad of AChE.
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Parameter Technical Specification

Chemical Name Dimethyl 3,5,6-trichloro-2-pyridyl phosphate
CAS Number 5598-52-7

Molecular Formula C7H7CI3NO4P

Primary Hazard Neurotoxin (Cholinesterase Inhibitor)

o Acute Hazardous Waste (Treat as P-Listed
Waste Classification )
equivalent for safety)

N Low in water; soluble in organic solvents (DCM,
Solubility
Acetone)

The Mechanism of Risk

Upon exposure, Fospirate phosphorylates the hydroxyl group of serine in the active site of
AChE. This bond is chemically stable (aged), preventing the breakdown of acetylcholine.

e Result: Accumulation of acetylcholine at synaptic clefts

Cholinergic Crisis (SLUDGE syndrome: Salivation, Lacrimation, Urination, Defecation, Gl
distress, Emesis).[1]
Part 2: Pre-Disposal Stabilization & Spill
Management

Before final disposal, the compound must be stabilized. If a spill occurs, immediate
containment is required to prevent aerosolization.

PPE Requirements (Breakthrough Time > 480 min)[2]

e Gloves: Double-gloving required.[1] Inner layer: Nitrile (4 mil). Outer layer: Laminate film
(Silver Shield/4H) or heavy-gauge Nitrile (8 mil).[1]

e Respiratory: N95 minimum for solid handling; P100/Organic Vapor cartridge for liquid stock
or spills.
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e Body: Tyvek lab coat or chemical apron.

Spill Neutralization Protocol

 Isolate: Evacuate the immediate area (15 ft radius).

o Absorb: Cover liquid spills with vermiculite or sand. Do not use combustible materials like
sawdust.

o Deactivate (Surface): Apply a solution of 5% Sodium Hydroxide (NaOH) or 10% Sodium
Carbonate to the contaminated surface. Allow 30 minutes contact time.

o Logic: High pH catalyzes the hydrolysis of the phosphate ester bond, detaching the toxic
leaving group (3,5,6-trichloro-2-pyridinol).[1]

Part 3: The Disposal Workflow

This decision matrix ensures compliance with EPA RCRA guidelines and protects the waste

stream from incompatibility reactions.
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Figure 1: Cradle-to-Grave disposal decision tree.[2][1] Note the strict segregation of
halogenated solvents, which is critical for incinerator compliance.

Part 4: Chemical Deactivation (Hydrolysis)

Warning: This procedure removes acute neurotoxicity but generates 3,5,6-trichloro-2-pyridinol
(TCP), which is an environmental pollutant.[2][1] The resulting waste must still be handled as
hazardous chemical waste, but the immediate lethal risk is reduced.

The Science of Deactivation

Organophosphates are susceptible to alkaline hydrolysis. The hydroxide ion (

) attacks the phosphorus atom, cleaving the phosphoester bond.

Reaction:

Step-by-Step Deactivation Protocol

e Preparation: In a fume hood, prepare a 1N NaOH solution (approx. 4g NaOH in 100mL
water).

o Treatment: Slowly add the Fospirate waste solution to the NaOH bath.
o Ratio: Maintain at least a 10:1 molar excess of NaOH to Fospirate.
e Monitoring: Check pH. It must remain >11. If it drops, add more NaOH.
e Incubation: Allow to stand for 24 hours at room temperature.
o Validation: The solution may turn slightly yellow due to the liberation of the TCP moiety.

e Final pH Adjustment: Neutralize the solution to pH 7-8 using dilute HCI before labeling for
waste pickup.

o Why? Extremely caustic waste is classified as "Corrosive" (D002) and requires different
handling than "Toxic" waste. Neutralization simplifies the waste stream profile.

Part 5: Storage & Handoff[4][5]
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o Container: Use High-Density Polyethylene (HDPE) or amber glass. Avoid metal containers
(corrosion risk).

e Labeling:
o Primary Constituent: Fospirate (or Deactivated Fospirate Byproducts).
o Hazard Checkboxes: Toxic, Irritant.

e Segregation: Store away from acids and oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Fospirate: Laboratory Safety & Disposal Protocol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164932/docs#fospirate-laboratory-safety-disposal-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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